Deoxyribo- and ribonucleoside phosphonates

Deoxyribonucleoside and ribonucleoside phosphonates are a class of nucleic acid analogs that feature phosphonic acid moieties replacing the conventional phosphate group in natural nucleotides. These molecules exhibit unique characteristics due to their distinct chemical structures, making them valuable tools for various applications in biochemistry and pharmaceutical research. Deoxyribonucleoside phosphonates (dNMP) are structural analogs of deoxyribonucleoside triphosphates (dNTPs), whereas ribonucleoside phosphonates (rNMP) mimic the structure of ribonucleoside triphosphates (rNTPs). The presence of a phosphonic acid group confers these compounds with enhanced resistance to nucleases, which can be particularly useful in gene delivery systems and drug design. Their ability to form covalent bonds with DNA or RNA makes them promising candidates for targeted gene modification and therapeutic applications. These phosphonates also possess excellent solubility properties and can be readily incorporated into synthetic sequences, facilitating their use in the construction of antisense oligonucleotides and peptide nucleic acids (PNAs). Their unique chemical properties make deoxyribonucleoside and ribonucleoside phosphonates indispensable tools for researchers exploring the structure-function relationships of nucleic acids.
Deoxyribo- and ribonucleoside phosphonates
  • Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals
    Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
  • Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern
    Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
  • Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications
    Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
  • Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems
    Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
  • Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications
    Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...